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Summary of Ro 14-9578 Information

The search results confirm that Ro 14-9578 is a chemical compound, but they lack direct evidence or data on

its function as a DNA supercoiling inhibitor. The table below summarizes all the quantitative data found.

Property Value

Catalog Number T28557 [1]

CAS Number 100891-41-6 [1]

Molecular Formula C₁₆H₁₃NO₅ [1]

Molecular Weight 299.28 g/mol [1]

Relative Density 1.54 g/cm³ [1]

Synonyms Ro-14-9578, Ro 149578 [1]

Stated Bioactivity Antibacterial agent; tricyclic quinolone [1]
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While the search results do not directly link Ro 14-9578 to DNA supercoiling, they provide extensive

information on DNA gyrase, a primary bacterial enzyme responsible for introducing negative supercoils into

DNA and a common target for antibacterial drugs [2] [3].

The diagram below illustrates the mechanism of DNA gyrase and how it is inhibited by certain antibiotics, a

mechanism relevant to the class of drug Ro 14-9578 belongs to.
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DNA gyrase mechanism and antibiotic inhibition. Antibiotics trap the cleaved DNA complex, preventing

resealing.

Experimental Approaches for Studying Supercoiling
Inhibition

Although a specific protocol for Ro 14-9578 is not available, the search results describe advanced

methodologies used to investigate DNA supercoiling and protein-DNA interactions, which would be

applicable for testing such a compound.

High-Throughput Single-Molecule Platform: A 2024 study details a protocol for studying the effect

of supercoiling on protein-DNA interactions [4]. The method involves:

Plasmid Preparation: Modifying plasmids at specific sites with fluorophores and biotin tags for

visualization and immobilization.
Supercoiling Induction: Using purified DNA gyrase to introduce physiological levels of

negative supercoiling into the plasmids.
Interaction Analysis: Employing techniques like FRET or magnetic tweezers to measure how

supercoiling affects the binding and activity of proteins (e.g., CRISPR-Cas9, repair proteins) on
DNA at the single-molecule level.

Cryo-Electron Microscopy (Cryo-EM): A recent breakthrough used cryo-EM to visualize the

structure of DNA gyrase in the act of supercoiling [3]. This technique provides atomic-level details of

how the enzyme wraps DNA and can show precisely how inhibitory drugs bind and interfere with its

function. This structural information is critical for rational drug design.

Suggestions for Further Research

Given the lack of direct data on Ro 14-9578, here are paths you can take to find more specialized

information:

Search Specialized Databases: Look up the compound using its CAS Number (100891-41-6) in

specialized scientific databases like PubChem, ChEMBL, or CAS SciFindern. These often contain
richer bioactivity data and links to original literature.
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Explore Patent Literature: The compound's name suggests it may be from Roche (Ro); searching

patent archives from the 1980s-1990s may yield the original synthetic and biochemical data.
Broaden the Search: Investigate the broader class of "tricyclic quinolones" to find structurally

related compounds and their documented mechanisms, which may be highly relevant to Ro 14-9578.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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